3-Ethoxy-2-butanone
Overview
Description
3-Ethoxy-2-butanone, also known as Ethyl Acetol, is a colorless liquid that is commonly used in the chemical industry as a solvent, flavoring agent, and fragrance. It is a versatile compound that has found applications in various fields, including pharmaceuticals, food, and cosmetics.
Mechanism Of Action
The mechanism of action of 3-Ethoxy-2-butanone is not fully understood. However, it is believed to exert its effects through various mechanisms, including modulation of ion channels, inhibition of enzymes, and interaction with cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethoxy-2-butanone has various biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from oxidative stress. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.
Advantages And Limitations For Lab Experiments
One of the advantages of using 3-Ethoxy-2-butanone in lab experiments is its versatility. It can be used as a solvent, flavoring agent, and fragrance, making it suitable for various applications. However, one of the limitations is its potential toxicity. It is important to handle the compound with care and use appropriate safety measures when working with it.
Future Directions
There are several future directions for research on 3-Ethoxy-2-butanone. One area of interest is its potential as an antifungal and antimicrobial agent. Studies have shown promising results in this area, and further research is needed to explore its full potential.
Another area of interest is its potential as an antioxidant and anti-inflammatory agent. Studies have shown that 3-Ethoxy-2-butanone has these properties, and further research is needed to explore its potential applications in the treatment of various diseases.
In conclusion, 3-Ethoxy-2-butanone is a versatile compound that has found applications in various fields, including pharmaceuticals, food, and cosmetics. It has been extensively studied for its potential properties, including antifungal, antimicrobial, antioxidant, and anti-inflammatory properties. While further research is needed to explore its full potential, it is clear that 3-Ethoxy-2-butanone has a promising future in various fields.
Scientific Research Applications
3-Ethoxy-2-butanone has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been used as a solvent for drug delivery systems, and as a flavoring agent in oral medications. It has also been investigated for its potential antifungal, antimicrobial, and anti-inflammatory properties.
In the food industry, 3-Ethoxy-2-butanone has been used as a flavoring agent in various food products, including baked goods, confectionery, and beverages. It has also been studied for its potential antioxidant properties.
In the cosmetics industry, 3-Ethoxy-2-butanone has been used as a fragrance in various products, including perfumes, lotions, and soaps. It has also been investigated for its potential skin conditioning properties.
properties
CAS RN |
1679-38-5 |
|---|---|
Product Name |
3-Ethoxy-2-butanone |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.16 g/mol |
IUPAC Name |
3-ethoxybutan-2-one |
InChI |
InChI=1S/C6H12O2/c1-4-8-6(3)5(2)7/h6H,4H2,1-3H3 |
InChI Key |
UKIKCLGEESVZAE-UHFFFAOYSA-N |
SMILES |
CCOC(C)C(=O)C |
Canonical SMILES |
CCOC(C)C(=O)C |
synonyms |
2-Butanone, 3-ethoxy- (7CI,8CI,9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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